molecular formula C7H11ClO5S B8651381 2-(Methanesulfonyl)ethyl 4-chloro-3-oxobutanoate CAS No. 92921-84-1

2-(Methanesulfonyl)ethyl 4-chloro-3-oxobutanoate

Cat. No. B8651381
CAS RN: 92921-84-1
M. Wt: 242.68 g/mol
InChI Key: STRFZHIVXXVQOF-UHFFFAOYSA-N
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Description

2-(Methanesulfonyl)ethyl 4-chloro-3-oxobutanoate is a useful research compound. Its molecular formula is C7H11ClO5S and its molecular weight is 242.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Methanesulfonyl)ethyl 4-chloro-3-oxobutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Methanesulfonyl)ethyl 4-chloro-3-oxobutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

92921-84-1

Product Name

2-(Methanesulfonyl)ethyl 4-chloro-3-oxobutanoate

Molecular Formula

C7H11ClO5S

Molecular Weight

242.68 g/mol

IUPAC Name

2-methylsulfonylethyl 4-chloro-3-oxobutanoate

InChI

InChI=1S/C7H11ClO5S/c1-14(11,12)3-2-13-7(10)4-6(9)5-8/h2-5H2,1H3

InChI Key

STRFZHIVXXVQOF-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)CCOC(=O)CC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 260 ml of methylene chloride was dissolved 87.9 g (1.407 moles) of diketene. The solution was cooled to -35° C. and 74.2 g (1.045 moles) of chlorine gas was bubbled into the solution at -35° to -30° C. for about 2 hours to prepare a methylene chloride solution of 4-chloroacetoacetyl chloride. Separately, 100 g (0.805 mole) of methylsulfonylethanol was dissolved in 130 ml of methylene chloride followed by addition of 63.7 g of pyridine. To this solution was added the above methylene chloride solution of 4-chloroacetoacetyl chloride at -5° to 0° C. dropwise over a period of about 1.5 hours. The mixture was then stirred for 30 minutes and poured in water, and 800 ml of methylene chloride was added to extract the reaction product. The water layer was further extracted with methylene chloride and the organic layers were combined and washed with water. The organic solution was concentrated to dryness and the concentrate was dissolved in 50 ml of methylene chloride and crystallized by addition of 200 ml of isopropyl ether to give 156.3 g (yield: 80% based on methylsulfonylethanol) of methylsulfonylethyl 4-chloroacetoacetate as white crystals.
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74.2 g
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methylsulfonylethanol
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130 mL
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87.9 g
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260 mL
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